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Compound of Interest

Compound Name: (R)-MLT-985

Cat. No.: B15620862 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility and preparation of (R)-
MLT-985 in Dimethyl Sulfoxide (DMSO) for use in research settings. The protocols outlined

below are intended to serve as a guide and may require optimization for specific experimental

needs.

Introduction
(R)-MLT-985 is a potent and selective allosteric inhibitor of the Mucosa-Associated Lymphoid

Tissue Lymphoma Translocation protein 1 (MALT1).[1][2][3] MALT1 is a paracaspase that plays

a critical role in the activation of NF-κB signaling downstream of the CARD11-BCL10-MALT1

(CBM) signalosome complex.[4][5] Aberrant MALT1 activity is implicated in certain types of

cancers, particularly B-cell malignancies, making it a key therapeutic target.[1][6] These notes

provide essential information for the effective use of (R)-MLT-985 in laboratory research.

Physicochemical Properties and Solubility
(R)-MLT-985 is a solid at room temperature. For most in vitro applications, DMSO is the

recommended solvent.

Table 1: Solubility of (R)-MLT-985 in DMSO
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Parameter Value Notes

Solubility in DMSO 100 mg/mL Equivalent to 223.08 mM.

Dissolution Aid
Ultrasonic treatment is

recommended.

Sonication can facilitate the

dissolution process.

Solvent Condition
Use newly opened, anhydrous

DMSO.

DMSO is hygroscopic;

absorbed water can

significantly decrease the

solubility of (R)-MLT-985.

Preparation of Stock Solutions
It is crucial to use high-purity, anhydrous DMSO to prepare stock solutions of (R)-MLT-985. The

following table provides calculations for preparing common stock concentrations.

Table 2: Preparation of (R)-MLT-985 Stock Solutions in DMSO

Desired
Concentration

Mass of (R)-MLT-
985 (for 1 mL)

Mass of (R)-MLT-
985 (for 5 mL)

Mass of (R)-MLT-
985 (for 10 mL)

1 mM 0.448 mg 2.24 mg 4.48 mg

5 mM 2.24 mg 11.2 mg 22.4 mg

10 mM 4.48 mg 22.4 mg 44.8 mg

Protocol for Preparing a 10 mM Stock Solution:

Weighing: Accurately weigh 4.48 mg of (R)-MLT-985 powder in a sterile microcentrifuge

tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube.

Dissolution: Vortex the solution thoroughly. If the compound does not fully dissolve, sonicate

the tube in a water bath for 5-10 minutes until the solution is clear.
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Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage

(up to 6 months).

Experimental Protocols
The following is a general protocol for treating cultured cells with (R)-MLT-985. This protocol

should be adapted based on the specific cell line and experimental design.

Protocol: Inhibition of MALT1 Activity in Cultured Cells

Cell Seeding: Plate cells at the desired density in a multi-well plate and allow them to adhere

or stabilize overnight.

Preparation of Working Solution: Dilute the (R)-MLT-985 DMSO stock solution in pre-warmed

cell culture medium to the desired final concentrations. It is important to ensure the final

DMSO concentration is consistent across all treatments (including vehicle control) and is

typically kept below 0.5% to avoid solvent-induced toxicity.

Treatment: Remove the existing medium from the cells and replace it with the medium

containing the various concentrations of (R)-MLT-985. Include a vehicle control (medium with

the same final concentration of DMSO).

Incubation: Incubate the cells for the desired period (e.g., 24 hours). Incubation times and

concentrations may need to be optimized. Typical effective concentrations can range from 10

nM to 1000 nM.[1]

Downstream Analysis: Following incubation, cells can be harvested for various downstream

analyses, such as cell viability assays, western blotting for MALT1 substrates (e.g., BCL10,

CYLD, RelB), or analysis of NF-κB pathway activation.[1]

Signaling Pathway and Mechanism of Action
(R)-MLT-985 functions as an allosteric inhibitor of MALT1 protease activity. The CARD11-

BCL10-MALT1 (CBM) complex is a critical signaling hub that links antigen receptor

engagement to downstream inflammatory and proliferative pathways.
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Caption: MALT1 Signaling Pathway and Inhibition by (R)-MLT-985.
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Experimental Workflow
The following diagram illustrates a typical workflow for evaluating the efficacy of (R)-MLT-985 in

a cell-based assay.
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Caption: General Experimental Workflow for (R)-MLT-985 Cell-Based Assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. MLT-985 (MLT985) | MALT1 inhibitor | Probechem Biochemicals [probechem.com]

4. The CARD11-BCL10-MALT1 (CBM) signalosome complex: Stepping into the limelight of
human primary immunodeficiency - PMC [pmc.ncbi.nlm.nih.gov]

5. Specific covalent inhibition of MALT1 paracaspase suppresses B cell lymphoma growth -
PMC [pmc.ncbi.nlm.nih.gov]

6. What are MALT1 inhibitors and how do they work? [synapse.patsnap.com]

To cite this document: BenchChem. [Application Notes and Protocols for (R)-MLT-985 in
DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15620862#r-mlt-985-solubility-and-preparation-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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